Cas no 1256633-40-5 (tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate)

Tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate is a carbamate-protected amine derivative featuring a 4-carbamoylphenoxyethyl moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research, where its tert-butoxycarbonyl (Boc) protecting group offers selective deprotection under mild acidic conditions. The presence of the carbamoylphenyl group enhances its utility in designing bioactive molecules, such as enzyme inhibitors or receptor modulators. Its stability under basic conditions and compatibility with a range of coupling reagents make it a valuable building block for constructing complex molecular architectures. The compound is typically characterized by high purity and consistent performance in synthetic applications.
tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate structure
1256633-40-5 structure
Product Name:tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate
CAS No:1256633-40-5
MF:C14H20N2O4
MW:280.319603919983
MDL:MFCD18071035
CID:1056414
PubChem ID:73553903
Update Time:2025-05-21

tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate
    • 4-[2-(Boc-amino)ethoxy]benzamide
    • tert-butyl N-[2-(4-carbamoylphenoxy)ethyl]carbamate
    • A890039
    • CS-0334704
    • DB-020628
    • 1256633-40-5
    • SY011937
    • tert-Butyl(2-(4-carbamoylphenoxy)ethyl)carbamate
    • AC3422
    • MFCD18071035
    • AKOS022183204
    • MDL: MFCD18071035
    • Inchi: 1S/C14H20N2O4/c1-14(2,3)20-13(18)16-8-9-19-11-6-4-10(5-7-11)12(15)17/h4-7H,8-9H2,1-3H3,(H2,15,17)(H,16,18)
    • InChI Key: UMLWMOZKXAYRKH-UHFFFAOYSA-N
    • SMILES: O(C(NCCOC1C=CC(C(N)=O)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 280.14200
  • Monoisotopic Mass: 280.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 94.14000
  • LogP: 2.59370

tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate Pricemore >>

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Additional information on tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate

Comprehensive Overview of tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate (CAS No. 1256633-40-5)

tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate (CAS No. 1256633-40-5) is a specialized organic compound widely utilized in pharmaceutical and biochemical research. This compound, often referred to by its carbamate and phenoxyethyl functional groups, plays a critical role in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl protecting group and a carbamoylphenoxy moiety, makes it a valuable intermediate in drug discovery and development.

The growing interest in tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate is driven by its applications in peptide synthesis and prodrug design. Researchers are increasingly exploring its potential in targeted drug delivery systems, a hot topic in modern therapeutics. With the rise of personalized medicine and bioconjugation techniques, this compound has garnered attention for its ability to enhance solubility and stability of active pharmaceutical ingredients (APIs).

One of the most frequently asked questions about CAS No. 1256633-40-5 revolves around its synthetic routes and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity, which is essential for its use in sensitive applications. Additionally, the compound's compatibility with green chemistry principles aligns with the current focus on sustainable and eco-friendly synthesis practices.

In the context of drug discovery, tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate is often discussed alongside protease inhibitors and kinase modulators. Its structural flexibility allows for modifications that can improve pharmacokinetic properties, making it a subject of interest in cancer research and neurodegenerative disease studies. The compound's carbamate linkage also provides a reversible binding site, which is advantageous in designing controlled-release formulations.

From a commercial perspective, the demand for CAS No. 1256633-40-5 is rising due to its role in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the needs of academic and industrial laboratories. The compound's storage conditions and shelf life are also critical considerations, as they impact its usability in long-term research projects.

In summary, tert-Butyl (2-(4-carbamoylphenoxy)ethyl)carbamate (CAS No. 1256633-40-5) is a versatile and highly functionalized building block in modern chemistry. Its applications span from medicinal chemistry to material science, reflecting its broad utility. As research continues to uncover new potentials, this compound remains a key player in advancing innovative therapeutics and sustainable chemical processes.

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